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Compound of Interest |

Compound Name: (4-Fluorophenyl)methanol-d4
Cat. No.: B15554259
Get Quote

Disclaimer: No comprehensive Material Safety Data Sheet (MSDS) is currently available for (4-
Fluorophenyl)methanol-d4 (CAS No. 93111-26-3). The following information is compiled from
data on the non-deuterated analogue, (4-Fluorophenyl)methanol (CAS No. 459-56-3), and
general safety principles for handling deuterated compounds. This guide is intended for
researchers, scientists, and drug development professionals and should be used as a
supplementary resource to standard laboratory safety practices.

This technical guide provides an in-depth overview of the material safety data for (4-
Fluorophenyl)methanol-d4, extrapolated from its non-deuterated counterpart and general
knowledge of deuterated compounds. The replacement of hydrogen with deuterium is not
expected to alter the chemical hazards significantly, though it can affect metabolic pathways
and reaction kinetics.

Core Safety and Handling Principles

While deuterium itself is non-radioactive and generally considered safe, the toxicological
properties of a deuterated compound are primarily determined by the parent molecule.
Therefore, (4-Fluorophenyl)methanol-d4 should be handled with the same precautions as (4-
Fluorophenyl)methanol. The primary challenge in handling deuterated compounds is their
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hygroscopic nature, which can lead to isotopic dilution through hydrogen-deuterium exchange

with atmospheric moisture.

Quantitative Safety Data

The following tables summarize the available quantitative data for the non-deuterated

analogue, (4-Fluorophenyl)methanol. This data should be considered indicative for the

deuterated form.

Table 1: Physical and Chemical Properties

Property

Value

CAS Number

459-56-3 (non-deuterated)

Molecular Formula

C7HsD4FO

Molecular Weight 130.15 g/mol (calculated for d4)
Appearance Clear, colorless liquid[1]
Melting Point 22 - 23 °C[1]
Not explicitly stated, but related compounds
Boiling Point have boiling points around 104-105 °C at
reduced pressure.[2]
Flash Point 90 °C[1][2]
Solubility Slightly soluble in water.[1]

Table 2: Toxicological Data (Extrapolated)

Endpoint Value

Species

LD50 (Oral)

Data not available -

LD50 (Dermal)

Data not available -

LC50 (Inhalation)

Data not available -
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Note: The toxicological properties have not been fully investigated for the non-deuterated
analogue.[3] Standard practice dictates treating substances of unknown toxicity with a high
degree of caution.

Hazard Identification and Precautionary Measures

Based on information for analogous compounds, the following hazard and precautionary
statements are likely applicable.

Table 3: Hazard and Precautionary Statements

Type Statement

Causes skin irritation. Causes serious eye
Hazard Statements o ) o
irritation. May cause respiratory irritation.

Avoid breathing
dust/fume/gas/mist/vapors/spray. Wash skin
] thoroughly after handling. Use only outdoors or
Precautionary Statements ) ) ]
in a well-ventilated area. Wear protective
gloves/protective clothing/eye protection/face

protection.

Experimental Protocols

Detailed experimental protocols for safety testing of (4-Fluorophenyl)methanol-d4 are not
available. However, general protocols for assessing the safety of new chemical entities are
well-established. These typically involve:

o Acute Toxicity Studies: To determine the short-term adverse effects of a single high dose,
typically including oral, dermal, and inhalation routes.

o Genotoxicity Assays: To assess the potential for the compound to cause genetic mutations.

» Repeated Dose Toxicity Studies: To evaluate the effects of long-term or repeated exposure.

Visualizing Safety Procedures
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The following diagrams illustrate key safety workflows for handling deuterated compounds like
(4-Fluorophenyl)methanol-d4.
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General Handling Workflow for (4-Fluorophenyl)methanol-d4

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)
Work in a Ventilated
Fume Hood

Proceed with caution

Weigh Solid or
Measure Liquid
Transfer to Reaction Vessel

Store in Tightly Sealed
Container under Inert Gas
Dispose of Waste in
Designated Container
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First Aid Measures for Exposure

_ Exposure Occurs -

eisten M
_4
Wash with soap and water Rinse with water for at least 15 minutes. Move to fresh air. Do NOT induce vomiting.
for at least 15 minutes. Seek medical attention. If breathing is difficult, give oxygen. Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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